4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]benzoic acid

• IUPAC Name: 4-[1-(9H-fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]benzoic acid
• InChI: InChI=1S/C25H21NO4/c27-24(28)17-11-9-16(10-12-17)18-13-26(14-18)25(29)30-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23H,13-15H2,(H,27,28)
• InChI Key: OLBLRNCEIHRUDH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C5=CC=C(C=C5)C(=O)O
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• CAS No.: 2470438-82-3

Description

4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]benzoic acid is a useful research compound. Its molecular formula is C25H21NO4 and its molecular weight is 399.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Inhibitors of Cell Adhesion Processes

A series of compounds, including those based on fluoren-9-ylalkanoic and alkylbenzoic acids, have been synthesized as analogues of anti-inflammatory agents known as leumedins. These compounds are reported to inhibit the adherence of neutrophils to endothelial cells, targeting beta 2-integrins in their antiadhesion activity. Such inhibitors are significant for developing new treatments for inflammatory diseases (Hamilton et al., 1995).

Development of Fluorescence Probes

Fluorescein derivatives, including those structurally related to 4-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]benzoic acid, have been developed as novel fluorescence probes. These probes can selectively detect highly reactive oxygen species (hROS), offering tools for studying the roles of hROS in biological and chemical applications (Setsukinai et al., 2003).

Protection of Hydroxy-Groups in Organic Synthesis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group is utilized for protecting hydroxy-groups during the synthesis of complex organic molecules. This protection strategy is crucial for synthesizing peptides and nucleotide sequences, demonstrating the Fmoc group's versatility and importance in organic synthesis (Gioeli & Chattopadhyaya, 1982).

Anticancer and Antimicrobial Agents

Compounds based on fluorene, including derivatives of this compound, have been explored for their anticancer and antimicrobial properties. Such research underscores the potential of fluorene derivatives in developing novel therapeutic agents against multidrug-resistant strains and various cancer cell lines (Hussein et al., 2020).

Mechanism of Action

9H-Fluoren-9-ylmethoxycarbonyl (Fmoc)

This is a protective group used in peptide synthesis. The Fmoc group increases the molecule’s overall hydrophobicity, which can influence how it interacts with biological membranes .

Azetidin-3-yl

Azetidine is a three-membered nitrogen-containing heterocycle. Compounds containing azetidine rings are known to have a wide range of biological activities, including antibacterial, antifungal, and anticancer effects .

Benzoic Acid

Benzoic acid and its derivatives are known for their antimicrobial properties. They’re often used as food preservatives and are also found in various pharmaceutical products .